N-(1-ethylpropyl)-3-(isobutyrylamino)benzamide

• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol
• IUPAC Name: 3-(2-methylpropanoylamino)-N-pentan-3-ylbenzamide
• InChI: InChI=1S/C16H24N2O2/c1-5-13(6-2)17-16(20)12-8-7-9-14(10-12)18-15(19)11(3)4/h7-11,13H,5-6H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key: LTXXRHZUWOXVCZ-UHFFFAOYSA-N
• SMILES: CCC(CC)NC(=O)C1=CC(=CC=C1)NC(=O)C(C)C

Description

N-(1-ethylpropyl)-3-(isobutyrylamino)benzamide, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential use in the treatment of chronic pain. This compound is a member of the class of compounds known as nicotinic acetylcholine receptor (nAChR) agonists, which are known to have analgesic effects.

Mechanism of Action

The mechanism of action of N-(1-ethylpropyl)-3-(isobutyrylamino)benzamide involves activation of nAChRs in the central nervous system. These receptors are found on both neurons and glial cells in the brain and spinal cord. Activation of these receptors leads to the release of neurotransmitters, such as dopamine, serotonin, and norepinephrine, which are involved in pain modulation.
Biochemical and Physiological Effects
N-(1-ethylpropyl)-3-(isobutyrylamino)benzamide has been shown to have several biochemical and physiological effects. In animal models, this compound has been shown to reduce the release of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, which are involved in the development of chronic pain. In addition, N-(1-ethylpropyl)-3-(isobutyrylamino)benzamide has been shown to increase the release of anti-inflammatory cytokines, such as IL-10, which can help to reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(1-ethylpropyl)-3-(isobutyrylamino)benzamide in lab experiments is its high potency and selectivity for nAChRs. This allows for more precise targeting of these receptors and reduces the potential for off-target effects. However, one limitation of using N-(1-ethylpropyl)-3-(isobutyrylamino)benzamide is its relatively short half-life, which can make it difficult to maintain consistent levels of the compound in animal models.

Future Directions

There are several future directions for research on N-(1-ethylpropyl)-3-(isobutyrylamino)benzamide. One area of interest is the potential use of this compound in the treatment of chronic pain in humans. Clinical trials are currently underway to investigate the safety and efficacy of N-(1-ethylpropyl)-3-(isobutyrylamino)benzamide in humans. Another area of interest is the potential use of N-(1-ethylpropyl)-3-(isobutyrylamino)benzamide in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, there is interest in developing new compounds that are based on the structure of N-(1-ethylpropyl)-3-(isobutyrylamino)benzamide, with the goal of improving its potency, selectivity, and pharmacokinetic properties.

Synthesis Methods

The synthesis of N-(1-ethylpropyl)-3-(isobutyrylamino)benzamide involves several steps, including the preparation of the starting materials, the coupling of the amine and acid components, and the purification of the final product. The starting materials for the synthesis are 3-amino-N-(1-ethylpropyl)benzamide and isobutyric acid. These two components are coupled using standard peptide coupling techniques, resulting in the formation of N-(1-ethylpropyl)-3-(isobutyrylamino)benzamide. The final product is then purified using column chromatography to remove any impurities.

Scientific Research Applications

N-(1-ethylpropyl)-3-(isobutyrylamino)benzamide has been extensively studied for its potential use in the treatment of chronic pain. This compound has been shown to be effective in reducing pain in animal models of neuropathic pain, inflammatory pain, and cancer pain. In addition, N-(1-ethylpropyl)-3-(isobutyrylamino)benzamide has been shown to have a lower potential for addiction and abuse compared to other analgesic drugs, such as opioids.